Erbium(III) chloride hydrate
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Overview
Description
Erbium(III) chloride hydrate is a useful research compound. Its molecular formula is Cl3ErH2O and its molecular weight is 291.63328. The purity is usually 95%.
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Scientific Research Applications
Spectrophotometric Studies : Erbium(III) chloride hydrate plays a role in spectrophotometric studies. For example, the speciation of erbium in chloride-bearing solutions was investigated at temperatures of 100 to 250 °C, revealing that the hydrated ion Er3+ is predominant at ambient temperature, but chloride complexes dominate at elevated temperatures (Migdisov et al., 2008).
Green Chemistry Applications : Erbium(III) chloride in ethyl lactate has been used as an environmentally friendly system for the synthesis of trans-4,5-diaminocyclopent-2-enones, demonstrating its utility in eco-friendly and efficient chemical synthesis processes (Procopio et al., 2013).
Catalysis : Erbium(III) chloride is a powerful catalyst for acylation reactions, showing efficacy with a variety of substrates and acidic anhydrides, and can be recycled without significant loss of activity (Dalpozzo et al., 2007).
Sensor Technology : this compound has been used in the development of a highly selective and sensitive erbium microsensor. This sensor showed notable selectivity towards Er(III) ions compared to other lanthanide ions (Faridbod et al., 2007).
Molecular Dynamics Studies : The structural and dynamical properties of erbium(III) ion in water have been studied using ab initio quantum mechanical charge field molecular dynamics, providing insights into the hydration and interaction properties of this ion (Canaval et al., 2013).
Material Science Applications : Erbium chloride silicate nanowires have been synthesized as a Si-compatible material for high-gain light emission in communication wavelengths, demonstrating the potential of this compound in photonic applications (Pan et al., 2011).
Mechanism of Action
Target of Action
Erbium(III) chloride hydrate primarily targets chemical reactions where it serves as a mild Lewis acid . It is particularly effective in the acetalization of alcohols and phenols .
Mode of Action
This compound interacts with its targets by acting as a catalyst . It combines with sodium borohydride and is used as a selective reducing agent . It is also useful to form enolates from alpha-bromo ketones and oxyallyl cations from alpha,alpha’-dibromo ketones .
Biochemical Pathways
Its role as a catalyst suggests that it facilitates chemical reactions without being consumed, thereby accelerating the rate of reaction .
Pharmacokinetics
Its solubility in water suggests that it could be readily absorbed and distributed in aqueous environments.
Result of Action
The primary result of this compound’s action is the acceleration of chemical reactions where it acts as a catalyst . This can lead to more efficient production of desired compounds in chemical synthesis .
Action Environment
This compound is a pinkish crystalline hydrate with unique magnetic and optical properties . It is soluble in water, which suggests that its action, efficacy, and stability could be influenced by the aqueous environment
Safety and Hazards
Future Directions
Biochemical Analysis
Biochemical Properties
Erbium(III) chloride hydrate serves as a mild Lewis acid for selective acetalization . It combines with sodium borohydride and is used as a selective reducing agent . It is also useful to form enolates from alpha-bromo ketones and oxyallyl cations from alpha,alpha’-dibromo ketones .
Molecular Mechanism
It is known to act as a mild Lewis acid, suggesting it may interact with biomolecules through acid-base reactions .
Temporal Effects in Laboratory Settings
Its stability and degradation over time would be important factors to consider in long-term studies .
Metabolic Pathways
Its role as a Lewis acid suggests it may interact with various enzymes and cofactors in the body .
Transport and Distribution
Its solubility in water suggests it could be readily transported and distributed in aqueous environments .
Subcellular Localization
Its potential interactions with various biomolecules suggest it could localize to various compartments or organelles within the cell .
Properties
IUPAC Name |
erbium(3+);trichloride;hydrate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/3ClH.Er.H2O/h3*1H;;1H2/q;;;+3;/p-3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IVRVGCUEJLYELA-UHFFFAOYSA-K |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
O.[Cl-].[Cl-].[Cl-].[Er+3] |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
Cl3ErH2O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
291.63 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
10025-75-9 |
Source
|
Record name | Erbium trichloride hexahydrate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=10025-75-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
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